Cas no 2228907-98-8 (4-(2-methoxypyridin-4-yl)-2-methylbutanoic acid)

• Product Name: 4-(2-methoxypyridin-4-yl)-2-methylbutanoic acid
• CAS No: 2228907-98-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6149514
• PubChem ID: 165838874
• Update Time: 2025-05-20

4-(2-methoxypyridin-4-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxypyridin-4-yl)-2-methylbutanoic acid
• EN300-1732724
• 2228907-98-8

• Inchi： 1S/C11H15NO3/c1-8(11(13)14)3-4-9-5-6-12-10(7-9)15-2/h5-8H,3-4H2,1-2H3,(H,13,14)
• InChI Key： MQQAXSRTYVFWOL-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=CN=C(C=1)OC)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4Ų

Additional information on 4-(2-methoxypyridin-4-yl)-2-methylbutanoic acid

4-(2-Methoxypyridin-4-yl)-2-methylbutanoic Acid: A Comprehensive Overview

4-(2-Methoxypyridin-4-yl)-2-methylbutanoic acid, identified by the CAS number 2228907-98-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyridine ring substituted with a methoxy group at position 2 and a butanoic acid moiety at position 4, with a methyl group attached to the β-carbon of the butanoic acid chain. This structural arrangement imparts distinctive chemical properties, making it a valuable subject for research and development.

The synthesis of 4-(2-methoxypyridin-4-yl)-2-methylbutanoic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, aligning with the growing emphasis on green chemistry practices.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, such as anti-inflammatory agents and anticancer drugs. A study published in the Journal of Medicinal Chemistry highlighted its ability to modulate specific cellular pathways, suggesting its potential as a lead compound for further optimization.

In addition to its pharmaceutical applications, 4-(2-methoxypyridin-4-yl)-2-methylbutanoic acid has shown promise in material science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and sensor technology. Recent research demonstrated that derivatives of this compound can serve as efficient catalysts for olefin polymerization, offering a sustainable alternative to traditional catalyst systems.

The chemical stability and reactivity of this compound make it an ideal candidate for various industrial applications. Its resistance to thermal degradation and oxidative conditions has been extensively studied, with findings published in Industrial & Engineering Chemistry Research emphasizing its suitability for high-temperature processes. Furthermore, its compatibility with common solvents and reagents facilitates its integration into existing manufacturing workflows.

From an environmental perspective, the synthesis and application of 4-(2-methoxypyridin-4-yl)-2-methylbutanoic acid have been evaluated for their ecological impact. Studies indicate that the compound exhibits low toxicity to aquatic organisms under standard testing conditions, which is crucial for regulatory compliance. However, ongoing research is focused on minimizing waste generation during its production process to further enhance its environmental profile.

In conclusion, 4-(2-methoxypyridin-4-yl)-2-methylbutanoic acid, CAS No. 2228907-98-8, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies and application-oriented research, position it as a key player in future innovations within organic chemistry and related fields.